![molecular formula C20H21F2NO4 B5974941 ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate](/img/structure/B5974941.png)
ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate
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Overview
Description
Ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate, also known as DFU, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DFU is a synthetic molecule that belongs to the class of piperidinecarboxylic acid esters.
Mechanism of Action
The exact mechanism of action of ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate is not fully understood. However, studies have suggested that this compound exerts its effects by modulating various signaling pathways, such as the NF-κB and PI3K/Akt/mTOR pathways. This compound has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines and chemokines. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the proliferation of cancer cells. Additionally, this compound has been shown to improve insulin sensitivity and glucose uptake in diabetic animals, suggesting its potential use in the treatment of diabetes.
Advantages and Limitations for Lab Experiments
Ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate has several advantages for lab experiments. It is a synthetic molecule that can be easily synthesized in large quantities, making it readily available for research purposes. This compound has also been shown to have low toxicity and good bioavailability, making it a promising candidate for drug development. However, one limitation of this compound is that its exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for the research on ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate. One direction is to further investigate its mechanism of action and identify its molecular targets. This will provide a better understanding of how this compound exerts its effects and may lead to the development of more potent and specific this compound analogs. Another direction is to investigate the potential use of this compound in combination with other drugs for the treatment of various diseases. Finally, more studies are needed to evaluate the safety and efficacy of this compound in humans, which will pave the way for its clinical development.
Synthesis Methods
Ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate can be synthesized through a multistep process that involves the reaction of 2,4-difluorobenzylamine with 3-furoyl chloride to form the intermediate compound, 3-(2,4-difluorobenzyl)-1-(3-furoyl) piperidin-4-one. The intermediate compound is then reacted with ethyl chloroformate to obtain the final product, this compound.
Scientific Research Applications
Ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate has been studied extensively for its potential therapeutic applications in various diseases and conditions. It has been shown to have anti-inflammatory, anti-cancer, anti-diabetic, and neuroprotective properties.
properties
IUPAC Name |
ethyl 3-[(2,4-difluorophenyl)methyl]-1-(furan-3-carbonyl)piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F2NO4/c1-2-27-19(25)20(11-14-4-5-16(21)10-17(14)22)7-3-8-23(13-20)18(24)15-6-9-26-12-15/h4-6,9-10,12H,2-3,7-8,11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COHWZCBECJHGEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)C(=O)C2=COC=C2)CC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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